5-Bromoindan-2-ol
Overview
Description
5-Bromoindan-2-ol is a chemical compound with the molecular formula C9H9BrO . It has a molecular weight of 213.07 g/mol . The compound is solid at room temperature .
Molecular Structure Analysis
The InChI code for 5-Bromoindan-2-ol is 1S/C9H9BrO/c10-8-2-1-6-4-9(11)5-7(6)3-8/h1-3,9,11H,4-5H2 . The Canonical SMILES is C1C(CC2=C1C=CC(=C2)Br)O .
Physical And Chemical Properties Analysis
5-Bromoindan-2-ol is a solid at room temperature . It has a molecular weight of 213.07 g/mol . The compound has one hydrogen bond donor and one hydrogen bond acceptor . It has a rotatable bond count of 0 . The exact mass and monoisotopic mass of the compound are 211.98368 g/mol . The topological polar surface area is 20.2 Ų .
Scientific Research Applications
Pharmaceutical Research
5-Bromoindan-2-ol exhibits properties that make it a candidate for drug development. Its high GI absorption and BBB permeability suggest potential use in central nervous system (CNS) drugs . It’s also identified as a CYP1A2 inhibitor, which implies it could influence the metabolism of drugs metabolized by this enzyme .
Material Science
Due to its solid state and stability at room temperature, 5-Bromoindan-2-ol can be used in the synthesis of novel materials. Its molecular structure could be incorporated into polymers or coatings to impart specific characteristics like bromine’s flame retardant properties .
Chemical Synthesis
This compound serves as a building block in organic synthesis. Its reactive bromine atom allows for further functionalization, making it useful in constructing complex molecules for various chemical studies .
Analytical Chemistry
In analytical chemistry, 5-Bromoindan-2-ol can be used as a standard or reference compound in chromatography and mass spectrometry. Its unique mass and retention time help in the identification and quantification of similar compounds .
Computational Chemistry
The physicochemical properties of 5-Bromoindan-2-ol make it a subject for computational studies. Simulation programs can use it to model interactions and predict the behavior of related compounds in biological systems .
Environmental Science
Research into the environmental impact of brominated compounds includes 5-Bromoindan-2-ol. Its solubility and lipophilicity data contribute to understanding its distribution and persistence in the environment .
Safety and Hazards
properties
IUPAC Name |
5-bromo-2,3-dihydro-1H-inden-2-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9BrO/c10-8-2-1-6-4-9(11)5-7(6)3-8/h1-3,9,11H,4-5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QYVONEHTDRTAHN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CC2=C1C=CC(=C2)Br)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9BrO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60479854 |
Source
|
| Record name | 5-bromoindan-2-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60479854 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
213.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromoindan-2-ol | |
CAS RN |
862135-61-3 |
Source
|
| Record name | 5-Bromo-2,3-dihydro-1H-inden-2-ol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=862135-61-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-bromoindan-2-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60479854 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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